3-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 3-[2-(4-benzyl-2-bromophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C20H24BrNO.ClH/c21-19-14-18(13-16-5-2-1-3-6-16)8-9-20(19)23-12-10-17-7-4-11-22-15-17;/h1-3,5-6,8-9,14,17,22H,4,7,10-13,15H2;1H
• InChI Key: HDUGPPQQQRLAEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCOC2=C(C=C(C=C2)CC3=CC=CC=C3)Br.Cl
• Molecular Formula: C20H25BrClNO
• Molecular Weight: 410.8 g/mol
• CAS No.: 1220038-89-0

Description

3-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride is a useful research compound. Its molecular formula is C20H25BrClNO and its molecular weight is 410.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Pharmacological Potential

• Synthesis of Neuroleptic Agents : Research has highlighted the synthesis of neuroleptic agents, where similar piperidine derivatives have been employed in the preparation of compounds for metabolic studies. This involves complex synthetic pathways indicating the role of such compounds in developing neuroleptic medications (Nakatsuka, Kawahara, & Yoshitake, 1981).

• Anti-Acetylcholinesterase Activity : Piperidine derivatives, akin to 3-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity, highlighting their potential in treating conditions like Alzheimer's disease. The modification of the benzamide moiety and the introduction of different groups significantly influenced activity, underscoring the chemical versatility and therapeutic potential of such compounds (Sugimoto et al., 1990).

Chemical Properties and Bioactivity

• Vasodilation Properties : The synthesis of novel 3-pyridinecarboxylate derivatives, involving reactions with piperidine, revealed compounds with considerable vasodilation potency. This suggests potential applications in cardiovascular therapeutics, showcasing how structural manipulation of piperidine compounds can lead to significant biological activities (Girgis et al., 2008).

• Toxicity and Bioassay Applications : Studies on the toxicity of various piperidine derivatives through the brine shrimp bioassay highlight the bioactivity profiling aspect of these compounds. Such research aids in understanding the toxicological properties essential for drug development and environmental safety assessments (Gul, Gul, & Erciyas, 2003).

Chemical Synthesis and Medicinal Chemistry

• Antimicrobial Agents : The creation of novel 2-(substituted amino)alkylthiopyrimidin-4(3H)-ones, through interactions with N-(2-chloroethyl)piperidine hydrochloride, underscores the synthetic utility of piperidine derivatives in generating potential antimicrobial agents. This illustrates the compound's role in developing new treatments for infectious diseases (Attia et al., 2013).

Safety and Hazards

The safety data sheet (SDS) provides information about the potential hazards of a chemical compound and how to handle it safely. Unfortunately, the specific SDS for this compound was not available in the search results.

Mechanism of Action

Target of Action

The compound contains a benzyl group and a bromophenoxy group, which are common in many bioactive molecules. These groups might interact with various proteins or enzymes in the body, but without specific studies, it’s hard to identify the exact targets .

Mode of Action

The compound might undergo various chemical reactions such as nitration, conversion from the nitro group to an amine, and bromination . It might also react via an SN1 pathway, via the resonance-stabilized carbocation .

Biochemical Analysis

Biochemical Properties

3-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit cholinesterase receptors, particularly acetylcholinesterase (AChE), by binding to its catalytic site. This interaction involves the benzyl-piperidine group, which provides good binding affinity to the catalytic site, interacting with amino acid residues such as Trp84, Trp279, Phe330, and Phe331 .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the cholinergic signaling pathway by inhibiting acetylcholinesterase, leading to increased levels of acetylcholine in the synaptic cleft. This can result in enhanced neurotransmission and improved cognitive function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits acetylcholinesterase by binding to its catalytic site, preventing the breakdown of acetylcholine. This inhibition is achieved through interactions with key amino acid residues in the enzyme’s active site. Additionally, it may influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under controlled conditions, but its degradation products may have different biochemical properties. Long-term exposure to the compound can lead to sustained inhibition of acetylcholinesterase and prolonged enhancement of cholinergic signaling .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it effectively inhibits acetylcholinesterase without causing significant adverse effects. At higher doses, it may exhibit toxic effects, including neurotoxicity and hepatotoxicity. Threshold effects have been observed, where a certain dosage level is required to achieve the desired biochemical effects without causing toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound is primarily metabolized in the liver, where it undergoes phase I and phase II metabolic reactions. These reactions involve oxidation, reduction, and conjugation processes that convert the compound into more water-soluble metabolites for excretion .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is distributed throughout the body, with higher concentrations observed in the brain and liver. Its localization and accumulation in these tissues are influenced by its interactions with transport proteins and cellular membranes .

Subcellular Localization

The subcellular localization of this compound affects its activity and function. The compound is primarily localized in the cytoplasm and may also be found in the nucleus and other organelles. Its localization is directed by specific targeting signals and post-translational modifications that guide it to particular cellular compartments. This subcellular distribution is crucial for its biochemical interactions and effects .